Cas no 681279-50-5 (N-cyclohexyl-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-cyclohexyl-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 681279-50-5
• MF: C₂₅H₃₀N₂OS
• MW: 406.583505153656
• CID: 6611766
• PubChem ID: 5019561
• Update Time: 2025-10-28

N-cyclohexyl-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• N-cyclohexyl-2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetamide
• F0545-0696
• AKOS024582561
• N-cyclohexyl-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• 681279-50-5
• Oprea1_186878
• N-cyclohexyl-2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide

• Inchi： 1S/C25H30N2OS/c1-18-12-13-19(2)20(14-18)15-27-16-24(22-10-6-7-11-23(22)27)29-17-25(28)26-21-8-4-3-5-9-21/h6-7,10-14,16,21H,3-5,8-9,15,17H2,1-2H3,(H,26,28)
• InChI Key： BGCJNZNXKAKWTC-UHFFFAOYSA-N
• SMILES： S(C1=CN(CC2C=C(C)C=CC=2C)C2C=CC=CC=21)CC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 406.20788476g/mol
• Monoisotopic Mass: 406.20788476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-cyclohexyl-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

N-Cyclohexyl-2-({1-(2,5-Dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No. 681279-50-5, known as N-cyclohexyl-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The indole core, a heterocyclic aromatic structure, forms the foundation of this molecule, while the sulfanyl (thioether) group and cyclohexyl substituent contribute to its functional diversity.

Recent studies have highlighted the importance of indole-containing compounds in modulating various biological pathways. The presence of the sulfanyl group in this molecule is particularly intriguing, as it has been shown to enhance the stability and bioavailability of related compounds. Additionally, the cyclohexyl group introduces steric bulk, which can influence the molecule's interactions with biological targets such as enzymes or receptors.

One of the most promising aspects of this compound is its potential as a therapeutic agent. Researchers have explored its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential application in treating conditions such as arthritis or neurodegenerative diseases. Furthermore, preliminary studies indicate that this compound may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

The synthesis of N-cyclohexyl-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the cyclohexyl group is achieved through a Friedel-Crafts alkylation reaction, while the thioether functionality is introduced via a nucleophilic substitution mechanism. These steps underscore the complexity and precision required to synthesize such a molecule.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or cellular signaling pathways. However, further studies are required to fully understand its metabolic pathways and potential for toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets. Molecular docking studies have revealed that the indole ring plays a critical role in mediating these interactions, while the sulfanyl group contributes to hydrogen bonding and hydrophobic interactions. These insights are invaluable for guiding future optimization efforts aimed at improving the compound's efficacy and selectivity.

The development of N-cyclohexyl-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide represents a significant milestone in the design of bioactive molecules with tailored functionalities. Its unique combination of structural features and promising biological properties positions it as a candidate for further exploration in both academic and industrial settings.

As research into this compound continues, it is anticipated that new insights will emerge regarding its mechanism of action and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential for unlocking the full potential of this intriguing molecule.